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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899 Get Quote

A comprehensive analysis of the flow behavior of key bio-based lubricants, providing

researchers, scientists, and drug development professionals with essential data for formulation

and application.

This guide presents a comparative rheological study of Pentaerythritol tetraricinoleate
(PETR) and its analogues, Pentaerythritol tetraoleate (PETO) and Pentaerythritol

tetraisostearate (PETIS). These pentaerythritol esters, derived from renewable resources, are

gaining significant attention as high-performance and environmentally friendly alternatives to

conventional mineral oil-based lubricants. Their unique molecular structures impart desirable

properties such as high viscosity indices, excellent thermal stability, and biodegradability.

Understanding their rheological behavior is paramount for optimizing their performance in a

wide range of applications, from industrial lubricants to pharmaceutical and cosmetic

formulations.

This report summarizes available quantitative data on the key rheological parameters of these

esters, details the experimental protocols for their measurement, and provides visual

representations of their synthesis and characterization workflows. It is important to note that

while data for PETO and PETIS are available in the scientific literature, specific rheological

data for PETR is not as readily accessible.
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The following table summarizes the kinematic viscosity of Pentaerythritol tetraoleate and

Pentaerythritol tetraisostearate at different temperatures. A higher viscosity indicates a greater

resistance to flow. The viscosity index (VI) is an empirical, unitless number that indicates the

effect of temperature change on the viscosity of the oil. A higher VI signifies a smaller decrease

in viscosity with increasing temperature.

Parameter
Pentaerythritol
Tetraoleate (PETO)

Pentaerythritol
Tetraisostearate
(PETIS)

Pentaerythritol
Tetraricinoleate
(PETR)

Kinematic Viscosity at

40°C (mm²/s)
60 - 70[1] High Viscosity

Data not readily

available

Kinematic Viscosity at

100°C (mm²/s)
11.5 - 13.5[1] -

Data not readily

available

Viscosity Index ≥ 175[1] -
Data not readily

available

Pour Point (°C) -20 to -25[1] -
Data not readily

available

Flash Point (°C) 270 - 290[1] >339.5[2] 232[3]

Density (g/mL at

20°C)
- - ~0.962[3]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the study of the

rheological properties of pentaerythritol esters.

Kinematic Viscosity Measurement (Based on ASTM
D445)
Objective: To determine the kinematic viscosity of the liquid esters by measuring the time for a

volume of liquid to flow under gravity through a calibrated glass capillary viscometer.[4][5][6][7]

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=63
https://ammol.org/pentaerythritoltetraoleatesafetydatasheet.html
https://www.evitachem.com/product/evt-1507969
https://www.evitachem.com/product/evt-1507969
https://store.astm.org/d0445-24.html
https://eralytics.com/standards/astm-d445/
https://wiki.anton-paar.com/es-ar/basic-of-viscometry/astm-d445/
https://tamson-instruments.com/methods/astm-d445-ip71
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type)

Constant temperature bath with a precision of ±0.02°C[8]

Timing device with a resolution of 0.1 seconds

Thermometer with appropriate range and accuracy

Procedure:

Sample Preparation: The ester sample is brought to the test temperature. For transparent

liquids, ensure the sample is free of air bubbles.[6] For opaque or waxy samples, preheating

and filtration may be necessary to ensure homogeneity.[6]

Viscometer Charging: The viscometer is charged with the sample in a manner that avoids

the introduction of air bubbles.

Temperature Equilibration: The charged viscometer is placed in the constant temperature

bath and allowed to equilibrate for at least 30 minutes.[8]

Flow Measurement: The sample is drawn up into the viscometer's timing bulb. The time

taken for the liquid meniscus to pass between two marked points is accurately measured.

Calculation: The kinematic viscosity (ν) in mm²/s is calculated by multiplying the measured

flow time (t) in seconds by the viscometer calibration constant (C): ν = C × t.[5]

Replicate Measurements: The measurement is repeated, and the average of two acceptable

determinations is reported.

Rotational Viscometry
Objective: To measure the dynamic viscosity and other rheological properties (e.g., shear

stress, shear rate) of the esters using a rotational viscometer.

Apparatus:

Rotational viscometer with appropriate spindles (e.g., cone-plate or parallel-plate geometry)
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Temperature control unit

Sample cup

Procedure:

Instrument Setup and Calibration: The viscometer is calibrated using a standard fluid of

known viscosity. The appropriate spindle and measurement parameters (e.g., speed,

temperature) are selected based on the expected viscosity of the sample.[9][10]

Sample Loading: A precise volume of the ester sample is placed in the sample cup, ensuring

no air bubbles are trapped.

Temperature Control: The sample is brought to the desired test temperature and allowed to

equilibrate.[10][11]

Measurement: The spindle is rotated at a controlled speed, and the torque required to

overcome the viscous drag of the fluid is measured.[9] The instrument's software typically

converts this torque reading into a viscosity value.

Data Acquisition: Viscosity measurements are recorded at various shear rates to assess the

flow behavior of the ester (Newtonian or non-Newtonian).

Data Analysis: The relationship between shear stress and shear rate is analyzed to

characterize the rheological properties of the sample.

Visualizations
Synthesis of Pentaerythritol Tetraesters
The following diagram illustrates the general chemical reaction for the synthesis of

pentaerythritol tetraesters through the esterification of pentaerythritol with four equivalents of a

carboxylic acid. The reaction is typically catalyzed by an acid and involves the removal of water

to drive the equilibrium towards the product.[3]
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C(CH₂OH)₄
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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